![molecular formula C9H5ClIN B1313714 4-Chloro-6-iodoquinoline CAS No. 40107-07-1](/img/structure/B1313714.png)
4-Chloro-6-iodoquinoline
Overview
Description
4-Chloro-6-iodoquinoline is a chemical compound with the linear formula C8H4ClIN2 . It is provided to early discovery researchers as part of a collection of rare and unique chemicals .
Synthesis Analysis
The synthesis of quinoline and its analogues has been extensively studied due to their versatile applications in the fields of industrial and synthetic organic chemistry . Various synthesis protocols have been reported in the literature for the construction of this scaffold . Classical synthesis protocols such as Gould–Jacob, Friedländer, Ptzinger, Skraup, Doebner von Miller, and Conrad Limpach are well-known for the construction of the principal quinoline scaffold .Molecular Structure Analysis
The molecular formula of 4-Chloro-6-iodoquinoline is C8H4ClIN2 . The molecular weight is 290.492 .Physical And Chemical Properties Analysis
4-Chloro-6-iodoquinoline is a solid at 20 degrees Celsius . It should be stored under inert gas as it is air sensitive .Scientific Research Applications
Antimicrobial Activity
4-Chloro-6-iodoquinoline derivatives have been found to exhibit antimicrobial activity . A study conducted by Cristina Maria Al-Matarneh et al. demonstrated that 6-Iodo-substituted carboxy-quinolines have antimicrobial activity against S. epidermidis, K. pneumonie and C. parapsilosis . These compounds also affect microbial adhesion, which is the initial stage of microbial biofilm development .
Synthesis of Quinoline Derivatives
4-Chloro-6-iodoquinoline is used in the synthesis of various quinoline derivatives . A study by Sami Chniti et al. demonstrated a method for the aminocarbonylation of 6-iodoquinoline to produce various quinoline-6-carboxamide and quinoline-6-glyoxylamide derivatives .
Catalyst in N-Arylation
4-Chloro-6-iodoquinoline can be used as a reactant in CuI-catalyzed N-arylation . This process uses 2-pyridinyl β-ketones ligands and is performed at room temperature .
Synthesis of Carboxy-Quinolines
4-Chloro-6-iodoquinoline is used in the synthesis of carboxy-quinolines . A one-pot, three-component method with trifluoroacetic acid as a catalyst under acidic conditions is used for this synthesis .
Synthesis of Glyoxylamidoquinoline Derivatives
4-Chloro-6-iodoquinoline is used in the synthesis of 6-Glyoxylamidoquinoline derivatives . The synthesis is achieved via Palladium-Catalyzed Aminocarbonylation .
Development of Novel Antimicrobial Agents
4-Chloro-6-iodoquinoline derivatives are being studied for the development of novel antimicrobial agents . The study suggests that carboxy-quinoline derivatives bearing an iodine atom are interesting scaffolds for the development of these agents .
Safety and Hazards
Mechanism of Action
Target of Action
It is structurally similar to 4-aminoquinolines like chloroquine and amodiaquine , which are known to target heme polymerase in Plasmodium species .
Mode of Action
Based on its structural similarity to chloroquine, it may inhibit the action of heme polymerase, causing a buildup of toxic heme in plasmodium species .
Biochemical Pathways
Chloroquine and its derivatives are known to interfere with the heme detoxification pathway in plasmodium species .
Pharmacokinetics
The pharmacokinetic properties of 4-Chloro-6-iodoquinoline are as follows :
These properties suggest that the compound has good bioavailability and can cross the blood-brain barrier.
Result of Action
Based on its structural similarity to chloroquine, it may cause a buildup of toxic heme in plasmodium species, leading to their death .
Action Environment
Environmental factors can influence the action, efficacy, and stability of 4-Chloro-6-iodoquinoline. For instance, it is recommended to prevent the chemical from entering drains and to avoid discharging it into the environment . The compound should be stored in a dark place under an inert atmosphere at 2-8°C .
properties
IUPAC Name |
4-chloro-6-iodoquinoline | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H5ClIN/c10-8-3-4-12-9-2-1-6(11)5-7(8)9/h1-5H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XPXHGYKMODLJBY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=NC=CC(=C2C=C1I)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H5ClIN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20457719 | |
Record name | 4-Chloro-6-iodoquinoline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20457719 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
289.50 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-Chloro-6-iodoquinoline | |
CAS RN |
40107-07-1 | |
Record name | 4-Chloro-6-iodoquinoline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20457719 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-chloro-6-iodoquinoline | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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